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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444

An In-depth Technical Guide to the Safety and Handling of 4-Methoxycyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Methoxycyclohexanone (CAS No. 13482-23-0). The information is compiled
and presented to meet the needs of laboratory and drug development professionals, with a
focus on quantitative data, safe handling procedures, and a generalized understanding of the
experimental protocols used to determine hazards.

Section 1: Chemical and Physical Properties

4-Methoxycyclohexanone is a substituted cyclohexanone used as an intermediate in the
synthesis of various organic compounds, including antitumor agents.[1] Its physical and
chemical properties are critical for understanding its behavior in a laboratory setting.

Table 1: Physical and Chemical Properties of 4-Methoxycyclohexanone
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Property Value Source
Molecular Formula C7H1202 [1112]
Molecular Weight 128.17 g/mol [1][2]
Appearance Clear, pale yellow liquid [1]
Boiling Point 189.3 + 33.0 °C at 760 mmHg [2]
Flash Point 68.8 £ 18.9 °C [2]
Density 1.0+ 0.1 g/cm3 [2]

Vapor Pressure

0.6 £ 0.4 mmHg at 25°C

[2]

Solubility

Soluble in chloroform, ethyl

acetate, and methanol.

[1]

Storage Temperature

2-8°C in a sealed, dry

environment.

[1]

Section 2: Hazard Identification and GHS
Classification

4-Methoxycyclohexanone is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazard

identified is serious eye irritation.

Table 2: GHS Hazard Classification for 4-Methoxycyclohexanone

Hazard . . Hazard
Hazard Class Pictogram Signal Word

Category Statement
Serious eye H319: Causes
damage/eye Category 2 alt text Warning serious eye
irritation irritation.[3][4]

Table 3: GHS Precautionary Statements
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Code Statement
P264 Wash skin thoroughly after handling.[4][5]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[4][5]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4][5]
If eye irritation persists: Get medical
P337+P313

advice/attention.[5]

Section 3: Experimental Protocols

While specific experimental reports for 4-Methoxycyclohexanone are not publicly available,
the hazard classification is determined through standardized testing methodologies, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD).
Below is a generalized protocol for an in vivo eye irritation test, which is a standard method for
determining the potential of a substance to cause eye irritation.

General Methodology for an In Vivo Eye Irritation Test (Based on OECD Guideline 405)

o Animal Selection: Healthy, adult albino rabbits are used for the test. Both eyes of each
animal are examined for pre-existing defects or irritation.

o Test Substance Administration: A small volume (typically 0.1 mL for liquids) of the test
substance is instilled into the conjunctival sac of one eye of each rabbit. The other eye
remains untreated and serves as a control.

o Observation: The eyes are examined for ocular reactions at specific intervals after instillation
(e.0., 1, 24, 48, and 72 hours). Observations are scored for corneal opacity, iris lesions, and
conjunctival redness and swelling (chemosis).

» Evaluation: The severity of the ocular reactions is graded according to a standardized
scoring system. The classification of the substance is determined by the severity and
reversibility of the observed effects.
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Section 4: Safe Handling and Emergency
Procedures

Proper handling of 4-Methoxycyclohexanone is essential to minimize the risk of exposure and
ensure a safe working environment. The following workflow outlines the key steps for safe
handling and what to do in case of an emergency.
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. Emergency Procedures
Preparation

Spill:
Absorb with inert material.

Eye Contact:
Immediately flush with water for 15 minutes.

Skin Contact:
Wash with soap and water.
Remove contaminated clothing.

Conduct Risk Assessment

Place in a suitable container for disposal.
Ventilate the area.

Remove contact lenses if present and easy to do.
Seek medical attention.

\4

Select Appropriate PPE:
- Safety goggles or face shield
- Chemical-resistant gloves
- Lab coat

\4

Prepare Work Area:
- Ensure good ventilation
- Locate emergency eyewash station

Han£ling

Dispense with care to avoid splashes

\4

Avoid heating closed containers
to prevent pressure buildup

\4

Store in a cool, dry, well-ventilated area
in a tightly closed container

\4

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methoxycyclohexanone.
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Section 5: First Aid Measures

In the event of exposure to 4-Methoxycyclohexanone, the following first aid measures should
be taken immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Check for and remove any contact lenses.
[5] Continue rinsing. If irritation persists, get medical attention.[5]

o Skin Contact: Flush skin with plenty of water.[5] Remove contaminated clothing and shoes.
Get medical attention if symptoms occur.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention if adverse health
effects persist or are severe.

» Ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If material has been swallowed and the exposed person is
conscious, give small quantities of water to drink. Do not induce vomiting unless directed to
do so by medical personnel. Get medical attention if adverse health effects persist or are

severe.

Section 6: Fire-Fighting Measures

o Suitable Extinguishing Media: Use an extinguishing agent suitable for the surrounding fire,
such as water spray, carbon dioxide, dry chemical powder, or appropriate foam.

o Specific Hazards Arising from the Chemical: In a fire or if heated, a pressure increase will
occur and the container may burst.[5]

e Hazardous Combustion Products: Decomposition products may include carbon monoxide
and carbon dioxide.

o Protective Equipment for Fire-fighters: Fire-fighters should wear appropriate protective
equipment and self-contained breathing apparatus (SCBA) with a full face-piece operated in
positive pressure mode.
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Section 7: Accidental Release Measures

o Personal Precautions: Avoid breathing vapor or mist.[5] Provide adequate ventilation. Wear
appropriate personal protective equipment.

e Environmental Precautions: Avoid dispersal of spilled material and runoff and contact with
soil, waterways, drains, and sewers.

o Methods for Cleaning Up: Stop leak if without risk. Move containers from spill area. Absorb
with an inert dry material and place in an appropriate waste disposal container.[5] Dispose of
via a licensed waste disposal contractor.

Section 8: Exposure Controls and Personal
Protection

e Engineering Controls: Use only with adequate ventilation. Use process enclosures, local
exhaust ventilation, or other engineering controls to keep worker exposure to airborne
contaminants below any recommended or statutory limits.

o Personal Protective Equipment:

o Eye/Face Protection: Safety eyewear complying with an approved standard should be
used when a risk assessment indicates this is necessary to avoid exposure to liquid
splashes, mists, gases, or dusts. A face shield is recommended.

o Skin Protection: Chemical-resistant, impervious gloves complying with an approved
standard should be worn at all times when handling chemical products if a risk
assessment indicates this is necessary.

o Body Protection: Personal protective equipment for the body should be selected based on
the task being performed and the risks involved and should be approved by a specialist
before handling this product.

o Respiratory Protection: Based on the hazard and potential for exposure, select a respirator
that meets the appropriate standard or certification. Respirators must be used according to
a respiratory protection program to ensure proper-fitting, training, and other important
aspects of use.
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This guide is intended to provide comprehensive safety information for 4-
Methoxycyclohexanone. Always refer to the specific Safety Data Sheet (SDS) provided by the
manufacturer for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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